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Compound of Interest

Compound Name: Acid Blue 113

Cat. No.: B1203103 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Acid Blue 113, with the CAS number 3351-05-1, is a disazo acid dye known for its extensive

applications in various industrial and scientific fields.[1][2][3] This guide provides a

comprehensive technical overview of Acid Blue 113, encompassing its chemical and physical

properties, synthesis, applications, toxicological profile, and detailed experimental protocols for

its use in research.

Chemical and Physical Properties
Acid Blue 113 is a dark blue to black powder that is soluble in water.[2][4] Its chemical

structure features two azo groups (–N=N–), which are characteristic of azo dyes, and sulfonic

acid groups that impart water solubility and allow it to bind to substrates with cationic sites.
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Property Value References

CAS Number 3351-05-1

Molecular Formula C₃₂H₂₁N₅Na₂O₆S₂

Molecular Weight 681.65 g/mol

Appearance Dark blue to black powder

Solubility Soluble in water

λmax 566 nm

Extinction Coefficient (ε)
≥18000 at 563-569 nm in H₂O

at 0.02 g/L

Synthesis
The synthesis of Acid Blue 113 is a multi-step process involving diazotization and coupling

reactions.

Logical Relationship of Synthesis:

3-Aminobenzenesulfonic acid

Intermediate 1

Diazotization & Coupling

Naphthalen-1-amine Acid Blue 113

Diazotization & Coupling

8-(Phenylamino)naphthalen-1-ol

Click to download full resolution via product page

Caption: Synthesis pathway of Acid Blue 113.

Applications
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Acid Blue 113 has a wide range of applications owing to its coloring properties and chemical

structure.

Textile Industry: It is extensively used for dyeing protein fibers such as wool and silk, as well

as polyamides like nylon.

Leather and Paper Industries: It is also utilized in the dyeing of leather and for paper

coloring.

Biological Staining: While its use as a specific histological stain is not well-documented in

scientific literature, it is mentioned for "biological shading" and "biological coloring," which

likely pertains to the dyeing of materials of biological origin.

Research Applications: In recent years, Acid Blue 113 has been employed as a model

compound in environmental research, particularly in studies focused on the biodegradation

and adsorption of textile dyes from wastewater.

Experimental Protocols
Biodegradation of Acid Blue 113 by Staphylococcus
lentus
This protocol is based on studies investigating the microbial degradation of Acid Blue 113.

Experimental Workflow:

Inoculate S. lentus in nutrient broth Incubate to prepare inoculum Introduce inoculum to degradation medium containing Acid Blue 113 Incubate under controlled conditions (e.g., 37°C, static or shaking)

Monitor decolorization by UV-Vis spectrophotometry

Analyze degradation products by HPLC, FT-IR, and GC-MS

Click to download full resolution via product page

Caption: Workflow for Acid Blue 113 biodegradation.
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Methodology:

Inoculum Preparation: Cultivate Staphylococcus lentus in a suitable nutrient broth.

Degradation Medium: Prepare a minimal salt medium supplemented with a carbon source

(e.g., glucose) and yeast extract. Add Acid Blue 113 to the desired concentration.

Inoculation and Incubation: Inoculate the degradation medium with the prepared S. lentus

culture. Incubate the flasks under either static or shaking conditions at a controlled

temperature.

Monitoring Decolorization: Periodically withdraw aliquots from the culture. Centrifuge to

remove bacterial cells and measure the absorbance of the supernatant at the λmax of Acid
Blue 113 (566 nm) using a UV-Vis spectrophotometer. The percentage of decolorization can

be calculated using the formula: Decolorization (%) = [(Initial Absorbance - Final

Absorbance) / Initial Absorbance] x 100

Analysis of Degradation Products: After significant decolorization, extract the metabolites

from the culture medium using a suitable solvent (e.g., ethyl acetate). Analyze the extracted

compounds using High-Performance Liquid Chromatography (HPLC), Fourier-Transform

Infrared Spectroscopy (FT-IR), and Gas Chromatography-Mass Spectrometry (GC-MS) to

identify the degradation products.

Signaling Pathway (Biodegradation):

The biodegradation of Acid Blue 113 by Staphylococcus lentus involves the enzymatic

cleavage of the azo bonds.

Acid Blue 113

Cleavage of Azo Bonds

Azoreductase (from S. lentus)

Aromatic Amines Further Degradation

Click to download full resolution via product page
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Caption: Biodegradation pathway of Acid Blue 113.

Adsorption of Acid Blue 113 from Aqueous Solution
This protocol outlines a general procedure for studying the removal of Acid Blue 113 from

water using an adsorbent material.

Methodology:

Preparation of Adsorbent: Prepare the chosen adsorbent material (e.g., activated carbon,

biomass). This may involve washing, drying, and sieving to obtain a uniform particle size.

Batch Adsorption Experiments:

Prepare stock solutions of Acid Blue 113 of known concentrations.

In a series of flasks, add a fixed amount of the adsorbent to a known volume of the dye

solution with a specific initial concentration.

Agitate the flasks at a constant speed and temperature for a predetermined period to

reach equilibrium.

Investigate the effect of various parameters such as pH, adsorbent dose, initial dye

concentration, and contact time by systematically varying one parameter while keeping

others constant.

Analysis: After the desired contact time, separate the adsorbent from the solution by filtration

or centrifugation. Determine the final concentration of Acid Blue 113 in the supernatant

using a UV-Vis spectrophotometer at its λmax.

Data Analysis: Calculate the amount of dye adsorbed per unit mass of adsorbent (qₑ) and

the percentage of dye removal. Analyze the data using adsorption isotherm models (e.g.,

Langmuir, Freundlich) and kinetic models (e.g., pseudo-first-order, pseudo-second-order) to

understand the adsorption mechanism.

Toxicological Information
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The toxicological data for Acid Blue 113 is not extensively detailed in publicly available

literature.

Parameter Finding References

Acute Oral Toxicity (LD50) No data available/Unlisted

Acute Dermal Toxicity (LD50) No data available

Skin Irritation May cause skin irritation

Eye Irritation Causes serious eye irritation

Aquatic Toxicity
Harmful to aquatic life with

long-lasting effects

Note: Due to the lack of specific LD50 values, caution should be exercised when handling Acid
Blue 113. Appropriate personal protective equipment, including gloves and safety glasses,

should be worn.

Conclusion
Acid Blue 113 is a versatile diazo dye with significant industrial applications. For the scientific

community, it serves as a valuable model compound for research in bioremediation and

environmental science. While comprehensive toxicological data is limited, the available

information indicates that it should be handled with care. The experimental protocols provided

in this guide offer a foundation for researchers to further investigate the properties and

applications of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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